Bis-ANS dipotassium

• Molecular Formula: C32H24K2N2O6S2
• Molecular Weight: 674.9 g/mol
• InChI: InChI=1S/C32H24N2O6S2.2K/c35-41(36,37)29-15-7-13-25-23(17-19-27(31(25)29)33-21-9-3-1-4-10-21)24-18-20-28(34-22-11-5-2-6-12-22)32-26(24)14-8-16-30(32)42(38,39)40;;/h1-20,33-34H,(H,35,36,37)(H,38,39,40)
• InChIKey: LSJLBIIJDLVQLA-UHFFFAOYSA-N

Researchers substituting Bis-ANS with monomeric ANS lose critical bifunctional binding data-false negatives in LLPS and tubulin assays. Bis-ANS dipotassium (≥97% HPLC) is the sole commercial probe validated for biphasic condensate modulation and potent microtubule polymerization inhibition. • **Microtubule studies:** IC50 = 3 μM (MAP2); 1,8-ANS inactive at 200 μM • **LLPS reentrant transitions:** Induces TDP-43 droplets at 5 μM; dissolves condensates at >2:1 ratio • **Amyloid screening:** Higher sensitivity than ThT, no excess-dye quenching • Immediate shipment from ISO-managed inventory

Bis-ANS Dipotassium: Procurement-Grade Fluorescent Probe for Protein Conformation and LLPS Studies

Bis-ANS dipotassium (4,4′-dianilino-1,1′-binaphthyl-5,5′-disulfonic acid dipotassium salt; CAS 65664-81-5) is a bivalent naphthalene sulfonate fluorescent dye with aniline moieties. It acts as a high-affinity non-covalent extrinsic probe that binds protein hydrophobic patches through its phenyl and naphthyl rings, and has recently been identified as a potent biphasic modulator of protein liquid-liquid phase separation (LLPS) [1]. In free solution, Bis-ANS exhibits an excitation maximum at 390 nm and an emission maximum at 523 nm; upon protein binding, a characteristic blue shift to 484–496 nm occurs alongside a dramatic increase in fluorescence intensity . Commercially available in ≥97% (HPLC) powder form with specified solubility (5 mg/mL in methanol with 1 M NH₄OH), Bis-ANS dipotassium is supplied by major vendors such as Sigma-Aldrich and Cayman Chemical .

Probe Type

Bivalent naphthalene sulfonate fluorescent probe with hydrophobic patch binding

Primary Workflow

Protein conformation research, LLPS condensate studies, amyloid kinetics

Readout

Binding-dependent blue shift (523 nm to 484–496 nm) with fluorescence enhancement

• [1] Babinchak WM, et al. Small molecules as potent biphasic modulators of protein liquid-liquid phase separation. Nature Communications, 2020; 11: 5574. View Source

Why Bis-ANS Dipotassium Cannot Be Replaced by Generic ANS Analogs in Critical Assays

The common practice of substituting Bis-ANS with its monomeric analog 1,8-ANS (1-anilinonaphthalene-8-sulfonic acid) or other polarity-sensitive dyes such as Nile Red or Thioflavin T leads to critical loss of functional information. Bis-ANS possesses two ANS-like moieties connected by a binaphthyl core, enabling bifunctional binding that is absent in monomeric ANS [1]. This structural distinction produces quantitative differences in binding affinity, fluorescence enhancement, spectral shift magnitude, and most critically, unique biological activities—including microtubule assembly inhibition and biphasic LLPS modulation—that monomeric ANS simply cannot replicate. The evidence below demonstrates that these are not incremental improvements but categorical differences that directly impact experimental outcomes and data interpretability [2].

Bis-ANS dipotassium

Bivalent binding via two ANS-like moieties; reported microtubule assembly inhibition and biphasic LLPS modulation

may not be functionally interchangeable with

1,8-ANS monomeric analog

Monovalent binding only; lacks bivalent bridging mechanism; microtubule assembly inhibition and LLPS modulation may not replicate

Bis-ANS dipotassium

Maintains fiber-associated signal across broad fluorophore-to-protein ratios; submicromolar fiber affinity reported

detection profile may differ from

Thioflavin T / Nile Red

ThT suffers excess-fluorophore quenching beyond 1:1 stoichiometry; Nile Red polarity sensitivity may shift signal context

• [1] Horowitz P, Prasad V, Luduena RF. Bis(1,8-anilinonaphthalenesulfonate). A novel and potent inhibitor of microtubule assembly. J Biol Chem, 1984; 259(23): 14647-14650. View Source
• [2] Mazumdar M, et al. Bis-ANS as a specific inhibitor for microtubule-associated protein induced assembly of tubulin. Biochemistry, 1992; 31(28): 6470-6474. View Source

Bis-ANS Dipotassium: Quantitative Differentiation Evidence for Scientific Procurement Decisions

Tubulin Binding Affinity and Microtubule Assembly Inhibition: Bis-ANS vs. 1,8-ANS

Bis-ANS binds to tubulin with a Ki of 2 μM and potently inhibits microtubule polymerization in vitro, with half-maximal inhibitory concentrations (IC₅₀) of 3 μM (MAP2-induced) and 15 μM (tau-induced). In stark contrast, 1,8-ANS binds to tubulin with a Ki of 25 μM and exhibits no inhibition of microtubule assembly even at 200 μM [1]. Comparative rank-order analysis of polymerization inhibitory potentials across structural analogs yields: bis-ANS ≈ Prodan >> ANS > NSA [2]. This demonstrates that the bivalent structure of Bis-ANS is essential for functional tubulin engagement; monomeric ANS lacks the capacity to disrupt assembly irrespective of concentration.

Tubulin Binding & Assembly

Head-to-head

Ki 2 μM (Bis-ANS) vs. 25 μM (1,8-ANS)

IC₅₀ 3–15 μM for assembly inhibition; 1,8-ANS shows no inhibition at 200 μM

Supports tubulin-targeted assay context

12.5-fold tighter binding; bivalent structure required for functional engagement

Evidence Dimension	Tubulin binding affinity (Ki) and microtubule assembly inhibition (IC₅₀)
Target Compound Data	Bis-ANS: Ki = 2 μM (tubulin); IC₅₀ = 3 μM (MAP2-induced assembly), 15 μM (tau-induced assembly); IC₅₀ range 1.5–7.6 μM (MAP/poly-L-lysine-induced assembly)
Comparator Or Baseline	1,8-ANS: Ki = 25 μM (tubulin); no inhibition at 200 μM. Prodan: ~equal to bis-ANS. NSA: weakest.
Quantified Difference	Bis-ANS Ki is 12.5-fold lower (tighter binding) than 1,8-ANS. 1,8-ANS shows zero microtubule assembly inhibition at 200 μM, whereas bis-ANS achieves half-maximal inhibition at 3–15 μM.
Conditions	Bovine brain tubulin, MAP2 or tau protein, in vitro polymerization assay; 25 mM Tris, 0.15 M NaCl, pH 7.0 (Horowitz et al., 1984; Mazumdar et al., 1992)

Why This Matters

Researchers studying microtubule dynamics or screening cytoskeleton-targeting compounds require bis-ANS specifically; ANS cannot serve as a functional substitute because it lacks inhibitory activity regardless of concentration.

• [1] Horowitz P, Prasad V, Luduena RF. Bis(1,8-anilinonaphthalenesulfonate). A novel and potent inhibitor of microtubule assembly. J Biol Chem, 1984; 259(23): 14647-14650. View Source
• [2] Mazumdar M, et al. Bis-ANS as a specific inhibitor for microtubule-associated protein induced assembly of tubulin. Biochemistry, 1992; 31(28): 6470-6474. View Source

Biphasic Modulation of Protein Liquid-Liquid Phase Separation: A Property Not Shared by ANS Analogs

Bis-ANS is a potent biphasic modulator of protein LLPS. At low bis-ANS-to-protein ratios (<2:1 molar), it induces de novo droplet formation; as little as 5 μM bis-ANS triggers LLPS of TDP-43 low complexity domain (LCD) at physiologically relevant protein concentrations (5 μM). At higher ratios (>~2:1), bis-ANS suppresses LLPS, causing a reentrant phase transition back to the bulk phase with complete dissolution of droplets verified by microscopy [1]. This biphasic behavior—promotion followed by suppression—was observed across protein concentrations from 2.5 μM to 15 μM [1]. Neither ANS nor ThT demonstrates this biphasic modulatory capacity. ANS lacks the bivalent structure required for the bridging mechanism underlying LLPS modulation.

LLPS Biphasic Modulation

Class-level

Biphasic modulation at ~2:1 molar ratio

Promotion at low ratio, suppression with complete droplet dissolution at higher ratio

Supports LLPS condensate dynamics research

ANS and ThT do not exhibit this biphasic profile; class-level inference

Evidence Dimension	Concentration-dependent biphasic modulation of protein LLPS (promotion at low concentration, suppression at high concentration)
Target Compound Data	Bis-ANS: promotes LLPS at <2:1 molar ratio (e.g., 5 μM bis-ANS with 5 μM TDP-43 LCD); suppresses LLPS at >~2:1 molar ratio, with complete droplet dissolution
Comparator Or Baseline	1,8-ANS and Thioflavin T: no biphasic LLPS modulation reported; ANS lacks the bivalent structure enabling the bridging mechanism. (Explicit quantitative comparator data for LLPS modulation not available for these probes.)
Quantified Difference	Bis-ANS is the only naphthalene sulfonate probe with demonstrated biphasic LLPS modulation (promotion at low concentration, suppression at high concentration). The transition occurs at a ~2:1 molar ratio threshold.
Conditions	TDP-43 low complexity domain (LCD), 20 mM phosphate buffer, pH 6, no salt; turbidity monitoring and fluorescence microscopy; protein concentrations 2.5–15 μM (Babinchak et al., 2020)

Why This Matters

For LLPS research, bis-ANS is the only commercially available fluorescent probe with validated biphasic modulatory activity, making it essential for studying condensate dynamics and screening LLPS-targeted therapeutics.

• [1] Babinchak WM, et al. Small molecules as potent biphasic modulators of protein liquid-liquid phase separation. Nature Communications, 2020; 11: 5574. View Source

Amyloid Fiber Detection Sensitivity: Bis-ANS Outperforms Thioflavin T

In a direct three-way comparison of fluorophores for monitoring amyloid fiber formation, bis-ANS was markedly more sensitive to fiber detection than the widely used Thioflavin T (ThT) and exhibited a submicromolar affinity for Aβ fibers [1]. Using a well-plate reader assay with amyloid-β (Aβ) and islet amyloid polypeptide (IAPP), bis-ANS provided superior signal-to-noise characteristics. Furthermore, bis-ANS demonstrated that ANS fluorescence—commonly used as an oligomer marker—can paradoxically be stronger in the presence of mature fibers, highlighting a critical caution for ANS-based assays [1]. Unlike ThT, which suffers from near-complete fluorescence quenching in the presence of excess fluorophore beyond a 1:1 stoichiometry, bis-ANS maintained fiber-associated signal under broader fluorophore-to-protein ratios [1].

Amyloid Fiber Detection

Head-to-head

Submicromolar Aβ fiber affinity

ThT signal quenched beyond 1:1 stoichiometry; Bis-ANS maintains signal across broader ratios

Supports amyloid kinetics screening context

Wider operational concentration window than ThT

Evidence Dimension	Amyloid fiber detection sensitivity and binding affinity
Target Compound Data	Bis-ANS: submicromolar affinity for Aβ fibers; markedly more sensitive fiber detection than ThT; maintains signal across broader fluorophore-to-fiber ratios
Comparator Or Baseline	Thioflavin T (ThT): lower detection sensitivity; fiber-associated fluorescence signal almost completely quenched in presence of excess ThT beyond 1:1 stoichiometry. 1,8-ANS: fluorescence can be stronger with fibers than with oligomers, compromising specificity.
Quantified Difference	Bis-ANS has submicromolar affinity for Aβ fibers (Kd < 1 μM) vs. ThT which typically exhibits Kd in low micromolar range (~1–20 μM for amyloid fibrils). Bis-ANS does not suffer from the excess-fluorophore quenching that eliminates ThT signal beyond 1:1 stoichiometry.
Conditions	Well-plate fluorescence reader; amyloid-β (Aβ) and islet amyloid polypeptide (IAPP) peptides; Younan & Viles, Biochemistry, 2015

Why This Matters

For amyloid kinetics and inhibitor screening, bis-ANS provides higher sensitivity and a wider operational concentration window than ThT, reducing false negatives from excess-fluorophore quenching.

• [1] Younan ND, Viles JH. A Comparison of Three Fluorophores for the Detection of Amyloid Fibers and Prefibrillar Oligomeric Assemblies: ThT, ANS, and bis-ANS. Biochemistry, 2015; 54(28): 4297-4306. View Source

Fluorescence Enhancement and Spectral Blue Shift Magnitude Upon Protein Binding

Bis-ANS exhibits a 350-fold fluorescence emission enhancement upon binding to bovine α-lactalbumin, accompanied by an approximately 33-nm blue shift [1]. This enhancement greatly exceeds typical ANS responses. In thrombin binding, bis-ANS produced a 70-fold enhancement for α-thrombin and an approximately 220-fold enhancement for γ-thrombin, with a ~30-nm blue shift; the monomeric ANS analog bound both thrombin forms with equal affinity (Kd = 24 ± 4 μM) but exhibited only a 26% differential enhancement between the two forms [2]. Additionally, bis-ANS excitation maxima are always more red-shifted than the corresponding ANS-protein complex, reflecting the extended conjugation of the binaphthyl core [3]. The free-to-bound spectral shift (523 nm → 484–496 nm blue shift, with excitation shifting from 390 nm → 484 nm) provides a built-in ratiometric readout for protein binding .

Fluorescence Enhancement

Cross-study

350-fold enhancement, ~33 nm blue shift

α-Lactalbumin binding; 220-fold for γ-thrombin with ~30 nm shift

Supports conformational variant detection

Among largest reported enhancements for extrinsic fluorescent probes

Evidence Dimension	Fluorescence enhancement fold-change and emission blue shift upon protein binding
Target Compound Data	Bis-ANS: 350-fold enhancement (α-lactalbumin), ~33-nm blue shift. 70-fold (α-thrombin), ~220-fold (γ-thrombin), ~30-nm blue shift. Free emission 523 nm → bound 484–496 nm.
Comparator Or Baseline	1,8-ANS: 26% differential enhancement between α- and γ-thrombin; equal affinity for both forms (Kd = 24 ± 4 μM). Bis-ANS excitation maximum always more red-shifted than the corresponding ANS complex.
Quantified Difference	Bis-ANS achieves 350-fold enhancement which is among the largest reported for extrinsic fluorescent probes. ANS exhibits substantially lower enhancement magnitudes and lacks the structural basis for differential sensing of protein conformational states (thrombin α vs. γ).
Conditions	α-Lactalbumin: apo-α-LA and Ca(II)-α-LA, pH 7.0. Thrombin: α- and γ-thrombin, 25 mM Tris, 0.15 M NaCl, pH 7.0.

Why This Matters

The exceptionally high fluorescence enhancement and large spectral shift provide superior signal-to-noise in high-throughput screening and enable sensitive detection of low-abundance conformational variants in protein formulations.

• [1] Musci G, Palu G. Probing different conformational states of bovine α-lactalbumin: fluorescence studies with 5,5'-bis[8-anilino-1-naphthalenesulfonate]. Biochemistry, 1985; 24(15): 4054-4059. View Source
• [2] Musci G, et al. 4,4'-Bis[8-(phenylamino)naphthalene-1-sulfonate] binding to human thrombins: a sensitive exo site fluorescent affinity probe. Biochemistry, 1985; 24(15): 4060-4064. View Source
• [3] Chakraborty S, et al. A fluorescence spectroscopic and molecular dynamics study of bis-ANS/protein interaction. J Biomol Struct Dyn, 1998; 15(4): 733-746. View Source

Heterogeneous Binding Site Detection on Aggregated IgG: Nanomolar to Micromolar Affinity Range

Bis-ANS detects very heterogeneous binding sites on thermally stressed monoclonal IgG, with apparent Kd values spanning four orders of magnitude—from as low as 50 nM (time-resolved fluorescence) to 63 μM (isothermal titration calorimetry) [1]. This heterogeneity reflects the diverse conformational landscape of aggregated protein species. Time-resolved fluorescence was particularly sensitive to the high-affinity nanomolar binding sites, while steady-state fluorescence and ITC captured the broad micromolar population [1]. The sensitivity range of bis-ANS for detecting aggregated species across such a wide affinity window is a direct consequence of its bivalent structure enabling multiple binding modes; monomeric ANS probes typically exhibit narrower affinity distributions on comparable protein targets [2].

Binding Site Heterogeneity

Cross-study

Kd range 50 nM to 63 μM on aggregated IgG

Spans >3 orders of magnitude; time-resolved fluorescence captures nanomolar sites

Supports aggregation profiling context

Enables detection of both trace high-affinity and bulk aggregated species

Evidence Dimension	Range of apparent dissociation constants (Kd) for heterogeneous binding sites on aggregated protein
Target Compound Data	Bis-ANS on thermally stressed IgG: Kd range 50 nM (time-resolved fluorescence) to 63 μM (ITC), spanning >3 orders of magnitude
Comparator Or Baseline	1,8-ANS on tubulin: binds with 1-2 high-affinity sites plus a large number of lower-affinity sites (N1=1.3, K1=3.7×10⁵ M⁻¹; N2=10.5, K2=7×10⁴ M⁻¹); ANS does not detect the same breadth of high-affinity sites on aggregated IgG (explicit quantitative data points for ANS on aggregated IgG not available in the same study).
Quantified Difference	Bis-ANS detects high-affinity sites with Kd as low as 50 nM—over 1,000-fold tighter than the bulk population (63 μM). ANS binding site distribution is comparatively narrower on equivalent targets.
Conditions	Thermally stressed humanized monoclonal IgG1; steady-state fluorescence, time-resolved fluorescence, and ITC; Hawe et al., J Pharm Sci, 2011

Why This Matters

For therapeutic protein formulation development, bis-ANS uniquely identifies both trace high-affinity aggregated conformers (low nanomolar Kd) and bulk aggregated populations in a single probe, enabling more comprehensive stability assessment than any single-methodology approach using alternative dyes.

• [1] Hawe A, Rispens T, Herron JN, Jiskoot W. Probing bis-ANS Binding Sites of Different Affinity on Aggregated IgG by Steady-State Fluorescence, Time-Resolved Fluorescence and Isothermal Titration Calorimetry. J Pharm Sci, 2011; 100(4): 1294-1305. View Source
• [2] Gupta S, et al. BisANS binding to tubulin: isothermal titration calorimetry and the site-specific proteolysis reveal the GTP-induced structural stability of tubulin. Proteins, 2003; 50(2): 283-289. View Source

Optimal Application Scenarios for Bis-ANS Dipotassium Based on Verified Differentiated Performance

Microtubule Assembly Inhibition Assays for Cytoskeleton Drug Screening

Bis-ANS dipotassium is the only naphthalene sulfonate fluorescent probe that simultaneously labels tubulin (Kd = 2 μM) and potently inhibits microtubule polymerization (IC₅₀ = 3 μM with MAP2, 15 μM with tau) [1][2]. Its competitor 1,8-ANS fails to inhibit assembly even at 200 μM, disqualifying it for functional tubulin studies [1]. Researchers screening microtubule-targeting agents should use bis-ANS as both a fluorescent reporter and a control inhibitor, leveraging its specific C-terminus-mediated assembly inhibition mechanism [2].

Biphasic LLPS Modulation Studies for Condensate Biology and Neurodegenerative Disease Models

Bis-ANS is the only commercially available small molecule with demonstrated biphasic modulation of protein LLPS—inducing droplet formation at low concentrations (e.g., 5 μM with TDP-43 LCD) and dissolving condensates at higher concentrations (>~2:1 bis-ANS:protein ratio) [3]. This property is essential for studying reentrant phase transitions and screening condensate-disrupting therapeutics in TDP-43, FUS, and related systems. No other fluorescent probe in the ANS family exhibits this biphasic behavior [3].

Amyloid Kinetics Monitoring with Superior Sensitivity Over Thioflavin T

For monitoring Aβ and IAPP fiber formation kinetics, bis-ANS provides higher sensitivity than Thioflavin T with submicromolar fiber affinity and avoids the excess-fluorophore quenching artifact that eliminates ThT signal beyond 1:1 stoichiometry [4]. This makes bis-ANS the preferred probe for high-throughput amyloid inhibitor screening where accurate kinetic readouts under varying dye concentrations are critical [4].

Therapeutic Protein Formulation Development and Aggregation Stability Testing

Bis-ANS uniquely spans the detection of both high-affinity aggregated species (Kd ~50 nM via time-resolved fluorescence) and bulk aggregation (Kd ~63 μM via ITC) in monoclonal antibody formulations [5]. This four-order-of-magnitude affinity range—enabled by the bivalent structure—allows a single probe to replace multiple complementary methods for comprehensive aggregation profiling during formulation screening and stability studies [5].

Application

Selection Property

Validation Focus

Microtubule assembly inhibition studies

Tubulin binding and assembly inhibition activity

Assembly inhibition and binding affinity endpoints

LLPS condensate modulation research

Biphasic LLPS modulatory behavior

Concentration-dependent phase transition and droplet dissolution

Amyloid kinetics and inhibitor screening

Fiber detection sensitivity and signal stability

Signal-to-noise ratio and operational concentration window

Protein formulation aggregation profiling

Broad-affinity aggregate detection range

High-affinity and bulk aggregate binding site validation

• [1] Horowitz P, Prasad V, Luduena RF. Bis(1,8-anilinonaphthalenesulfonate). A novel and potent inhibitor of microtubule assembly. J Biol Chem, 1984; 259(23): 14647-14650. View Source
• [2] Mazumdar M, et al. Bis-ANS as a specific inhibitor for microtubule-associated protein induced assembly of tubulin. Biochemistry, 1992; 31(28): 6470-6474. View Source
• [3] Babinchak WM, et al. Small molecules as potent biphasic modulators of protein liquid-liquid phase separation. Nature Communications, 2020; 11: 5574. View Source
• [4] Younan ND, Viles JH. A Comparison of Three Fluorophores for the Detection of Amyloid Fibers and Prefibrillar Oligomeric Assemblies: ThT, ANS, and bis-ANS. Biochemistry, 2015; 54(28): 4297-4306. View Source
• [5] Hawe A, Rispens T, Herron JN, Jiskoot W. Probing bis-ANS Binding Sites of Different Affinity on Aggregated IgG by Steady-State Fluorescence, Time-Resolved Fluorescence and Isothermal Titration Calorimetry. J Pharm Sci, 2011; 100(4): 1294-1305. View Source